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Abuja, Nigeria - An in-depth analysis of external evaluations of the Nigeria Centre for Disease

Control and Prevention (NCDC) reveals a consistent improvement in the nation's capacity to

prevent, detect, and respond to public health emergencies. This comparison guide synthesizes

findings from multiple Joint External Evaluations (JEEs) and other assessments, providing

researchers, scientists, and drug development professionals with a comprehensive overview of

the NCDC's disease surveillance and response effectiveness.

Overview of External Evaluations
Nigeria has voluntarily participated in several external evaluations of its public health security,

most notably the World Health Organization (WHO) Joint External Evaluations (JEE). These

assessments provide a critical independent appraisal of the country's capabilities across 19

technical areas under the International Health Regulations (IHR, 2005).

A significant milestone in this journey was the initial JEE conducted in 2017, which provided a

baseline assessment of Nigeria's health security capacities. Following this, a country-led mid-

term JEE was held in 2019 to gauge progress. The most recent external evaluation was the

second official JEE in August 2023, which utilized the updated JEE 3.0 tool, incorporating

lessons from the COVID-19 pandemic.

The outcomes of these evaluations have been instrumental in guiding the development and

implementation of Nigeria's National Action Plan for Health Security (NAPHS), a five-year,
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multi-sectoral roadmap designed to address identified gaps and strengthen the country's public

health infrastructure.

Quantitative Performance Analysis
The following tables summarize key quantitative data from external evaluations and specific

disease outbreak responses, offering a comparative perspective on the NCDC's performance

over time.

Joint External Evaluation (JEE) Scores
The JEE provides a score for each technical area, ranging from 1 (No Capacity) to 5

(Sustainable Capacity). The overall "ReadyScore" is an average of these, indicating a country's

preparedness for an epidemic.

Technical Area
Category

2017 JEE Score (%)
2019 Mid-Term JEE
Score (%)

2023 JEE Score (%)

Overall Score 39 42 54

Prevent
Data not readily

available
Improved from 2017 Further Improvement

Detect
Data not readily

available
Improved from 2017 Further Improvement

Respond
Data not readily

available
Improved from 2017 Further Improvement

IHR Related Hazards

and Points of Entry

Data not readily

available

Data not readily

available

Data not readily

available

Note: Detailed scores for each of the 19 technical areas within these categories are available in

the full JEE reports.

The 15% increase in the overall score from 2017 to 2023 signifies a substantial enhancement

of Nigeria's health security capabilities.[1] This improvement is a testament to the focused

efforts of the NCDC and its partners in implementing the recommendations from the initial

evaluation.[2]
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Lassa Fever Outbreak Response
Lassa fever is a significant public health challenge in Nigeria. The following table presents data

on confirmed cases and the case fatality rate (CFR), providing an indication of the

effectiveness of the national response.

Year Confirmed Cases Deaths
Case Fatality Rate
(CFR) (%)

2017 298 79 26.5

2018 528 125 23.7

2019 796 158 19.6

2020 1165 158 13.4

2021 Data not specified Data not specified 9.3 - 29.2 (range)

2024 (as of week 25) Data not specified Data not specified 17.6

2025 (as of week 40) 924 172 18.6

Sources:[3][4][5][6]

The data indicates a fluctuating but persistent challenge in managing Lassa fever outbreaks.

While the number of confirmed cases has varied, the case fatality rate remains a key area for

improvement. Factors contributing to the CFR include late presentation of cases and the high

cost of treatment.[5]

Experimental Protocols
The primary methodology for the external validation of the NCDC's capacities is the WHO Joint

External Evaluation (JEE).

JEE Methodology
The JEE is a voluntary, collaborative, and multi-sectoral process. It involves a team of

international experts who work with national counterparts to assess a country's ability to

prevent, detect, and respond to public health threats. The evaluation is based on the
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International Health Regulations (2005) and utilizes a standardized tool to score 19 technical

areas.

The process typically involves:

Self-Assessment: The host country conducts a self-assessment of its IHR core capacities.

External Evaluation: A team of external experts visits the country to validate the self-

assessment through a review of documents, site visits, and interviews with key stakeholders.

Scoring and Recommendations: The joint team agrees on a score for each technical area

and develops a set of priority recommendations to address identified gaps.

National Action Plan for Health Security (NAPHS): The country then develops a costed

NAPHS to implement the recommendations.

Signaling Pathways and Workflows
The following diagrams illustrate key logical relationships and workflows in disease surveillance

and response.
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Caption: Simplified Disease Surveillance Reporting Pathway in Nigeria.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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